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Compound of Interest

Compound Name: Eleutheroside C

Cat. No.: B100360

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eleutheroside C, also known as Ethyl a-D-galactoside, is a glycoside that has been isolated
from natural sources. While the family of eleutherosides, primarily extracted from
Eleutherococcus senticosus, is known for a wide range of biological activities, Eleutheroside C
presents a simpler chemical entity. This technical guide provides an in-depth overview of the
chemical structure and stereochemistry of Eleutheroside C, including available quantitative
data and detailed experimental protocols for its isolation and characterization.

Chemical Structure and Properties

Eleutheroside C is chemically identified as ethyl a-D-galactopyranoside. Its structure consists
of an ethyl group linked via an a-glycosidic bond to the anomeric carbon of a D-galactose sugar
moiety in its pyranose form.

Chemical Formula: CsH160s
IUPAC Name: (2S,3R,4S,5R,6R)-2-ethoxy-6-(hydroxymethyl)oxane-3,4,5-triol[1]

CAS Number: 15486-24-5[1][2]
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Molecular Weight: 208.21 g/mol [1]

The stereochemistry of Eleutheroside C is defined by the D-configuration of the galactose unit
and the a-configuration of the anomeric ethyl linkage. The pyranose ring of the galactose
moiety adopts a chair conformation.

Diagram: Chemical Structure of Eleutheroside C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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